Cas no 59104-19-7 (Ethanimidamide,2-(4-chlorophenoxy)-, hydrochloride (1:1))

• Product Name: Ethanimidamide,2-(4-chlorophenoxy)-, hydrochloride (1:1)
• CAS No: 59104-19-7
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• MDL: MFCD00464961
• CID: 367358
• PubChem ID: 13430824
• Update Time: 2025-04-19

Ethanimidamide,2-(4-chlorophenoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanimidamide,2-(4-chlorophenoxy)-, hydrochloride (1:1)
• 2-(4-CHLORO-PHENOXY)-ACETAMIDINE HCL
• 2-(4-Chlorophenoxy)acetamidine hydrochloride
• 2-(4-Chlorophenoxy)ethanimidamide hydrochloride
• AG-B-86309
• AG-G-10165
• AGN-PC-00MJQJ
• CTK7D2033
• LS-10336
• MolPort-000-002-654
• SBB055295
• SureCN5480598
• 2-(4-Chloro-phenoxy)-acetamidine hydrochloride
• NIOSH/AD0619000
• TS-03159
• SB37829
• FT-0608612
• A917855
• MFCD00464961
• AKOS024458760
• 59104-19-7
• DTXSID50540582
• 2-(4-Chlorophenoxy)acetimidamide hydrochloride
• 2-(4-chlorophenoxy)ethanimidamide,hydrochloride
• SCHEMBL5480598
• Acetamidine, 2-(p-chlorophenoxy)-, hydrochloride
• (4-Chlorophenoxy)ethanimidamide--hydrogen chloride (1/1)
• AD06190000
• 2-(4-Chlorophenoxy)acetimidamidehydrochloride
• 2,3,4,5,6-Pentafluorobenzyl Brimide
• 2-(4-chlorophenoxy)ethanimidamide;hydrochloride
• CS-0317504
• Su-332

• MDL： MFCD00464961
• Inchi： 1S/C8H9ClN2O.ClH/c9-6-1-3-7(4-2-6)12-5-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key： BNKARSAFQJBQPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(=N)N.Cl

Computed Properties

• Exact Mass: 220.01700
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Melting Point: 185-187
• Boiling Point: 306.4°C at 760 mmHg
• Flash Point: 139.1°C
• PSA: 59.10000
• LogP: 3.25680

Ethanimidamide,2-(4-chlorophenoxy)-, hydrochloride (1:1) Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers